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Abstract
Samandarone is a steroidal alkaloid primarily isolated from the skin secretions of the European

fire salamander (Salamandra salamandra). As a member of the samandarine family of toxins, it

exhibits significant biological activity, including neurotoxicity and antimicrobial properties. This

technical guide provides a detailed overview of the physical and chemical properties of

samandarone, experimental protocols for its isolation and synthesis, and a summary of its

known biological effects. The information is intended to serve as a foundational resource for

researchers and professionals engaged in the study and potential application of this unique

natural product.

Physicochemical Properties
Samandarone is a crystalline solid at room temperature. It is a complex steroidal alkaloid with

a pentacyclic structure.

Tabulated Physical and Chemical Data
The following tables summarize the key physical and chemical properties of samandarone.
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Identifier Value Reference

IUPAC Name

(1R,2S,3S,6R,10S,11S,14R,16

S)-2,6-dimethyl-19-oxa-17-

azapentacyclo[14.2.1.0²,¹⁴.0³,¹¹

.0⁶,¹⁰]nonadecan-8-one

[1]

CAS Number 467-52-7 [1]

Molecular Formula C₁₉H₂₉NO₂ [1][2][3]

Molecular Weight 303.44 g/mol [2][3]

Property Value Reference

Melting Point

191-192 °C (from methyl ethyl

ketone); 189-191 °C (from

35% acetone)

[3]

Optical Rotation [α]D²¹ -115.7° (acetone) [3]

Solubility

Freely soluble in most organic

solvents. Practically insoluble

in water and NaOH solutions.

[3] Dissolves well in DMSO.[2]

Appearance
Needles (from methyl ethyl

ketone or acetone)
[3]

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of samandarone.

While full spectra are best consulted from the original publications, the following provides a

summary of available data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Samandarone
https://pubchem.ncbi.nlm.nih.gov/compound/Samandarone
https://pubchem.ncbi.nlm.nih.gov/compound/Samandarone
https://www.targetmol.com/compound/samandarone
https://www.drugfuture.com/chemdata/samandarine.html
https://www.targetmol.com/compound/samandarone
https://www.drugfuture.com/chemdata/samandarine.html
https://www.drugfuture.com/chemdata/samandarine.html
https://www.drugfuture.com/chemdata/samandarine.html
https://www.drugfuture.com/chemdata/samandarine.html
https://www.targetmol.com/compound/samandarone
https://www.drugfuture.com/chemdata/samandarine.html
https://www.benchchem.com/product/b1681420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Type Data Summary Reference

Mass Spectrometry (MS)

GC-MS and EI-MS data are

available.[4][5][6] HR-ESI-MS

has been used to determine

the molecular formula.[4][6]

Nuclear Magnetic Resonance

(NMR)

High-field ¹H and ¹³C NMR

data have been reported.[4][5]

[6]

Infrared (IR) Spectroscopy GC-IR data is available.[4]

Experimental Protocols
Isolation of Samandarone from Natural Sources
A noninvasive "milking" procedure has been developed to obtain samandarine alkaloids from

fire salamanders, followed by purification using High-Performance Liquid Chromatography

(HPLC).[4][5][6][7]

Methodology:

Glandular Secretion Collection:

Specimens of Salamandra salamandra are gently handled.

Mild pressure is applied to the parotoid glands to induce the release of the skin poison into

a collection vessel.[4][5] This "milking" procedure is non-lethal to the animal.[4][5]

Extraction:

The collected secretion is extracted with methanol.[4]

Purification:

The methanolic extract is subjected to semipreparative HPLC for the separation and

isolation of individual alkaloids, including samandarone.[4][5][6][7]
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Figure 1: Workflow for the isolation of Samandarone.

Chemical Synthesis of Samandarone
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The synthesis of samandarone was reported by Hara and Oka in 1967.[3] This process

involves the oxidation of the secondary alcohol in the related alkaloid, samandarine.

Methodology:

Starting Material: Samandarine, the corresponding secondary alcohol, is used as the

precursor.

Oxidation: The hydroxyl group at C-16 of samandarine is oxidized to a ketone to yield

samandarone.

Samandarine
(Starting Material)

Oxidation of Secondary Alcohol

Oxidizing Agent

Samandarone
(Final Product)

Click to download full resolution via product page

Figure 2: Synthetic pathway to Samandarone from Samandarine.

Biological Activity and Potential Applications
Samandarone, along with other samandarine alkaloids, is a potent toxin. Its biological effects

are primarily characterized by its impact on the central nervous system.

Toxicological Profile
Neurotoxicity: Samandarine alkaloids are known to be highly toxic to mammals, affecting the

central nervous system.[8] Poisoning can lead to convulsions and respiratory paralysis,

ultimately resulting in death.[8][9][10] The precise mechanism of action remains largely

unknown.[8]
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LD₅₀: While specific LD₅₀ values for samandarone are not readily available, the parent

compound, samandarin, is extremely toxic with an LD₅₀ of 70 µg/kg in mice.[8]

Antimicrobial and Antifungal Activity
Samandarine alkaloids, including samandarone, have demonstrated mild antimicrobial and

antifungal activity.[4][5][6] Samandarone is reported to be the most potent among the

samandarines in this regard.

This activity is of research interest, particularly in the context of the fungal pathogen

Batrachochytrium salamandrivorans (Bsal), which poses a significant threat to salamander

populations.[4][5][6][11]

Drug Development Potential
The potent biological activity of samandarone suggests that it or its derivatives could serve as

a lead compound in drug discovery. However, its high toxicity presents a significant challenge.

Further research into its mechanism of action and structure-activity relationships is necessary

to explore any potential therapeutic applications. The synthesis of samandarine alkaloids is

being explored to provide access to these compounds for biological studies without impacting

the protected salamander populations.[12]

Conclusion
Samandarone is a fascinating and potent steroidal alkaloid with a rich chemical and biological

profile. This guide has summarized the current knowledge of its physical and chemical

properties, methods for its isolation and synthesis, and its biological activities. For researchers

and professionals in drug development, samandarone represents a challenging yet potentially

rewarding area of study. Further elucidation of its mechanism of action and the exploration of

its chemical space through synthetic analogues may unlock future therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

